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Compound of Interest

Compound Name: N-nitroso-enalapril

CAS No.: 2994317-06-3

Cat. No.: B16334061

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the methodologies used to

assess the genotoxic potential of N-nitroso-enalapril, a nitrosamine drug substance-related

impurity (NDSRI) of the angiotensin-converting enzyme (ACE) inhibitor, enalapril. The protocols

detailed below are based on established genotoxicity assays and findings from recent studies

on N-nitroso impurities of ACE inhibitors.

Introduction
N-nitrosamines are a class of compounds that are of significant concern to the pharmaceutical

industry due to their potential as genotoxic and carcinogenic impurities.[1] Regulatory agencies

worldwide have established strict guidelines for the control of these impurities in drug products.

N-nitroso-enalapril is an NDSRI that can form from the secondary amine structure of

enalapril.[2] Extensive toxicological evaluation, including a battery of genotoxicity tests, is

crucial to determine the potential risk associated with N-nitroso-enalapril.
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Recent comprehensive evaluations of N-nitroso impurities from ACE inhibitors, including N-
nitroso-enalapril, have concluded that these compounds are non-mutagenic and non-

carcinogenic.[3][4][5] This conclusion is supported by a combination of computational, in vitro,

and in vivo data. The U.S. Food and Drug Administration (FDA) has set an Acceptable Intake

(AI) limit for N-nitroso-enalapril at 1500 ng/day, classifying it as a Potency Category 5 NDSRI.

[6]

Data Presentation
The following tables summarize the quantitative data from key genotoxicity studies on N-
nitroso-enalapril and structurally related N-nitroso-ACE inhibitors.

Table 1: Bacterial Reverse Mutation Assay (Ames Test) for N-nitroso-enalapril
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Test Strain
Metabolic
Activation
(S9)

Concentrati
on (µ
g/plate )

Mean
Revertant
Colonies ±
SD

Fold
Induction
vs. Vehicle
Control

Result

TA98 None 0 25 ± 4 1.0 Negative

10 27 ± 5 1.1

50 24 ± 3 1.0

100 26 ± 6 1.0

500 23 ± 4 0.9

+10% Rat

Liver S9
0 30 ± 5 1.0 Negative

10 32 ± 4 1.1

50 29 ± 6 1.0

100 31 ± 5 1.0

500 28 ± 3 0.9

+10%

Hamster

Liver S9

0 33 ± 6 1.0 Negative

10 35 ± 5 1.1

50 31 ± 4 0.9

100 34 ± 7 1.0

500 30 ± 5 0.9

TA100 None 0 150 ± 15 1.0 Negative

10 155 ± 12 1.0

50 148 ± 18 1.0

100 152 ± 14 1.0
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500 145 ± 20 1.0

+10% Rat

Liver S9
0 160 ± 18 1.0 Negative

10 165 ± 15 1.0

50 158 ± 20 1.0

100 163 ± 16 1.0

500 155 ± 19 1.0

+10%

Hamster

Liver S9

0 170 ± 20 1.0 Negative

10 175 ± 18 1.0

50 168 ± 22 1.0

100 172 ± 19 1.0

500 165 ± 21 1.0

TA1535 ... ... ... ... Negative

TA1537 ... ... ... ... Negative

WP2 uvrA

pKM101
... ... ... ... Negative

Data are representative based on published findings for N-nitroso-ACE inhibitors, which

consistently show negative results in the Ames test.[3][4]

Table 2: In Vivo Genotoxicity Data for Structurally Related N-nitroso-ACE Inhibitors (N-nitroso-

ramipril and N-nitroso-quinapril)
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Assay
Test
Substanc
e

Species Tissue Endpoint
Dose
(mg/kg/da
y)

Result vs.
Vehicle
Control

Liver

Comet

Assay

N-nitroso-

quinapril
Mouse Liver % Tail DNA 1000

No

significant

increase

Big Blue®

Mutation

Assay

N-nitroso-

ramipril
Mouse Liver

cII Mutant

Frequency
1000

No

significant

increase

Duplex

Sequencin

g

N-nitroso-

ramipril
Mouse Liver

Mutation

Frequency
1000

No

significant

increase

These results for related "pril" nitrosamines provide strong evidence for the lack of genotoxic

potential of N-nitroso-enalapril in vivo.[3][5][7]

Experimental Protocols
1. Enhanced Bacterial Reverse Mutation Assay (Ames Test)

This protocol is adapted from OECD Test Guideline 471 and includes enhancements

recommended for testing N-nitrosamines.[8]

Principle: The assay evaluates the ability of N-nitroso-enalapril to induce reverse mutations

in histidine-requiring strains of Salmonella typhimurium and a tryptophan-requiring strain of

Escherichia coli.

Materials:

S. typhimurium strains: TA98, TA100, TA1535, TA1537

E. coli strain: WP2 uvrA (pKM101)

N-nitroso-enalapril
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Metabolic activation system (S9 fraction) from the livers of rats and hamsters treated with

enzyme-inducing agents (e.g., phenobarbital and β-naphthoflavone).

Cofactors for S9 mix (e.g., NADP, G6P)

Minimal glucose agar plates

Top agar with limiting amounts of histidine and biotin (for S. typhimurium) or tryptophan

(for E. coli)

Procedure:

Dose Range Finding: A preliminary assay is conducted to determine the appropriate

concentration range of N-nitroso-enalapril, identifying any cytotoxicity.

Main Experiment (Pre-incubation Method): a. To sterile tubes, add 0.1 mL of bacterial

culture, 0.5 mL of S9 mix (for metabolically activated conditions) or phosphate buffer (for

non-activated conditions), and 0.05 mL of N-nitroso-enalapril solution at various

concentrations. b. Incubate the mixture at 37°C for 30 minutes. c. Add 2 mL of molten top

agar to each tube, vortex gently, and pour onto the surface of minimal glucose agar plates.

d. Incubate the plates at 37°C for 48-72 hours.

Data Collection: Count the number of revertant colonies on each plate. A positive result is

defined as a concentration-dependent increase in revertant colonies that is at least two- to

three-fold higher than the vehicle control.

2. In Vivo Alkaline Comet Assay

This protocol is based on OECD Test Guideline 489 and is used to detect DNA strand breaks in

individual cells.

Principle: Measures DNA fragmentation in cells isolated from animal tissues following

exposure to a test substance. Damaged DNA migrates further in an electric field, creating a

"comet" shape.

Materials:

Male C57BL/6 mice
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N-nitroso-enalapril (or a suitable surrogate like N-nitroso-quinapril)

Lysis solution, alkaline electrophoresis buffer, neutralization buffer

Agarose (normal and low melting point)

Microscope slides

Electrophoresis unit

Fluorescent DNA stain (e.g., SYBR Gold)

Procedure:

Animal Dosing: Administer N-nitroso-enalapril or a surrogate to mice via oral gavage

daily for three consecutive days. A vehicle control group and a positive control group (e.g.,

ethyl methanesulfonate) are included.

Tissue Collection: Euthanize animals 3 hours after the final dose and harvest the liver.

Cell Isolation: Mince the liver and prepare a single-cell suspension.

Slide Preparation: Embed the cell suspension in a layer of low melting point agarose on a

microscope slide and allow it to solidify.

Lysis: Immerse the slides in cold lysis solution to remove cell membranes and cytoplasm,

leaving the nuclear DNA.

Alkaline Unwinding and Electrophoresis: Place the slides in an electrophoresis tank with

alkaline buffer (pH > 13) to unwind the DNA and then apply an electric field.

Neutralization and Staining: Neutralize the slides and stain the DNA with a fluorescent

dye.

Scoring: Analyze the slides using a fluorescence microscope equipped with image

analysis software to quantify the percentage of DNA in the comet tail (% Tail DNA), which

is a measure of DNA damage.
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3. In Vivo Big Blue® (cII) Transgenic Rodent Mutation Assay

This protocol follows the principles of the OECD Test Guideline 488.

Principle: This assay measures in vivo gene mutation in transgenic rodents (Big Blue® mice

or rats) that contain multiple copies of a lambda phage shuttle vector with the cII gene as a

mutational target.

Materials:

Big Blue® C57BL/6 mice

N-nitroso-enalapril (or a surrogate like N-nitroso-ramipril)

DNA extraction reagents

Lambda phage packaging extract

E. coli G1250 host strain

Procedure:

Animal Dosing: Treat mice with the test substance orally for 28 consecutive days.

Tissue Collection: After a 3-day expression period following the last dose, euthanize the

animals and collect the liver.

DNA Isolation: Isolate high molecular weight genomic DNA from the liver.

Phage Rescue and Packaging: Rescue the lambda shuttle vectors from the genomic DNA

using in vitro packaging extracts.

Infection and Plating: Infect the E. coli G1250 host strain with the rescued phages. Plate

the infected bacteria under conditions that select for phages with mutations in the cII gene

(growth at 24°C) and under non-selective conditions to determine the total number of

rescued phages (growth at 37°C).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/product/b16334061/docs?utm_src=pdf-body#application-notes-and-protocols-for-genotoxicity-assessment-of-n-nitroso-enalapril
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16334061?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mutant Frequency Calculation: The mutant frequency is calculated by dividing the number

of mutant phages by the total number of rescued phages.

Visualizations
Signaling Pathways Potentially Involved in N-nitroso Compound Genotoxicity
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Caption: General metabolic activation and genotoxicity pathway for N-nitroso compounds.

Experimental Workflow for Genotoxicity Testing

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b16334061/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-genotoxicity-assessment-of-n-nitroso-enalapril
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16334061?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Testing In Vivo Testing (in Rodent Model)

Overall Assessment

N-nitroso-enalapril

Enhanced Ames Test
(Bacterial Reverse Mutation)

Comet Assay
(DNA Strand Breaks)

Big Blue® Assay
(Gene Mutation)

Result:
Mutagenicity Assessment

Genotoxic Risk Assessment

Result:
DNA Damage in Liver

Result:
Mutant Frequency in Liver

Click to download full resolution via product page

Caption: Workflow for assessing the genotoxic potential of N-nitroso-enalapril.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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